Cas no 851269-51-7 ((4-chlorophenyl)methyl(pentyl)amine)

• Product Name: (4-chlorophenyl)methyl(pentyl)amine
• CAS No: 851269-51-7
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 3107789
• PubChem ID: 2466110
• Update Time: 2025-04-21

(4-chlorophenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-N-pentylamine
• Benzenemethanamine, 4-chloro-N-pentyl-
• DTXSID801294812
• Z57327263
• EN300-11802
• CHEMBL1352545
• N-[(4-chlorophenyl)methyl]pentan-1-amine
• [(4-chlorophenyl)methyl](pentyl)amine
• AKOS000231796
• N-(4-CHLOROBENZYL)PENTAN-1-AMINE
• CS-0224161
• 851269-51-7
• MLS000772297
• G36480
• HMS2738B09
• 4-Chloro-N-pentylbenzenemethanamine
• BJB26951
• SMR000344379
• (4-chlorophenyl)methyl(pentyl)amine

• Inchi： 1S/C12H18ClN/c1-2-3-4-9-14-10-11-5-7-12(13)8-6-11/h5-8,14H,2-4,9-10H2,1H3
• InChI Key： RYXSGPZPYZUXCN-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 211.1127773Da
• Monoisotopic Mass: 211.1127773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 282.0±15.0 °C at 760 mmHg
• Flash Point: 124.4±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-chlorophenyl)methyl(pentyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines